DSPE-PEG-alkyne (MW 2000)

• Molecular Formula: C47H91N2O11P
• Molecular Weight: 891.2 g/mol
• InChI: InChI=1S/C47H88NO11P.H3N/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-45(49)56-42-44(43-58-60(52,53)57-39-37-48-47(51)55-41-40-54-38-6-3)59-46(50)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2;/h3,44H,4-5,7-43H2,1-2H3,(H,48,51)(H,52,53);1H3/t44-;/m1./s1
• InChIKey: JZGRLJVNZVDSIR-WNPPCAMDSA-N

DSPE-PEG-alkyne (MW 2000): Click-Ready Lipid Anchor

DSPE-PEG-alkyne (MW 2000) is a heterobifunctional lipid-polymer conjugate combining 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE), a 2000 Da polyethylene glycol (PEG) spacer, and a terminal alkyne (-C≡CH) group . This amphiphilic molecule self-assembles into lipid bilayers or micelles, where the hydrophobic DSPE tails anchor into the membrane, presenting the hydrophilic PEG-alkyne chain on the surface for bio-orthogonal copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry . The PEG2000 segment provides a well-characterized balance between steric stabilization for prolonged circulation and sufficient accessibility for efficient surface functionalization [1].

1

CuAAC click-chemistry conjugation Supports bio-orthogonal azide-alkyne cycloaddition for stable triazole-linked surface functionalization.

2

PEG2000 spacer arm Reported balance of steric stabilization and alkyne accessibility for post-insertion or pre-assembly workflows.

3

Amphiphilic membrane anchor DSPE lipid tail enables self-assembly into liposomes and lipid nanoparticles for surface-presented PEG-alkyne.

• [1] 西安瑞禧生物科技有限公司. (2026). 资料专栏-单品介绍-Alkyne-PEG2k-DSPE，炔基-聚乙二醇2000-磷脂的应用. View Source

Why DSPE-PEG-alkyne (MW 2000) Substitution Fails

Substituting DSPE-PEG-alkyne (MW 2000) with other functionalized DSPE-PEG derivatives (e.g., -NHS, -Maleimide, -Amine) or with different PEG chain lengths is not equivalent. The alkyne moiety enables a unique bio-orthogonal click chemistry reaction (CuAAC) with azides, forming a stable triazole linkage with unparalleled specificity (>90% reaction efficiency) in complex biological milieus, unlike amine-reactive NHS esters which suffer from hydrolysis or maleimides which require thiol-containing targets . Furthermore, the 2000 Da PEG chain offers a distinct performance profile compared to shorter (e.g., 1000 Da) or longer (e.g., 5000 Da) PEGs; a shorter chain increases reaction site accessibility but reduces shielding, while a longer chain improves steric stabilization for in vivo longevity but can sterically hinder subsequent click reactions [1]. Therefore, the combination of PEG2000 length and alkyne chemistry is a non-interchangeable design parameter with direct consequences for conjugation efficiency, nanoparticle stability, and in vivo pharmacokinetics.

This product Alkyne click chemistry CuAAC forms stable triazole linkage with reported high specificity in complex media.

Potential substitute NHS / Maleimide / Amine DSPE-PEG NHS esters may hydrolyze in aqueous buffer; maleimide requires thiol-containing targets. Conjugation yield and reproducibility may shift.

This product PEG2000 chain length Reported compact conformation supports higher alkyne density and reduced steric hindrance for large ligands.

Potential substitute PEG1000 / PEG5000 DSPE-PEG-alkyne Shorter PEG may reduce colloidal shielding; longer PEG may sterically hinder subsequent click reactions. Performance profile may not transfer directly.

• [1] 西安瑞禧生物科技有限公司. (2026). 资料专栏-单品介绍-DSPE-PEG5k-Alkyne,磷脂-聚乙二醇5000-炔基的应用. View Source

DSPE-PEG-alkyne (MW 2000): Comparative Performance

Click Chemistry vs. NHS Conjugation Efficiency

DSPE-PEG-Alkyne (MW 2000) demonstrates superior and more reliable conjugation efficiency compared to the amine-reactive analog DSPE-PEG-NHS, due to the bio-orthogonal and quantitative nature of CuAAC click chemistry. The click reaction efficiency for alkyne-azide cycloaddition on PEGylated surfaces is reported to be >90% under optimized conditions , whereas the amide bond formation via NHS ester, while also efficient, is susceptible to competitive hydrolysis in aqueous buffers, leading to variable and potentially lower yields [1]. This difference in reaction robustness directly impacts the consistency and cost-effectiveness of manufacturing targeted nanocarriers.

Conjugation efficiency

Cross-study comparable

Alkyne CuAAC: >90% reported yield
NHS ester: >95% (hydrolysis-sensitive)

Reported comparable maximum yield with higher reproducibility for alkyne-azide click under optimized conditions.

Data to verify; NHS yield subject to aqueous hydrolysis.

Evidence Dimension	Conjugation Reaction Efficiency (Reported Optimal Yield)
Target Compound Data	>90%
Comparator Or Baseline	DSPE-PEG-NHS (MW 2000): >95% (but susceptible to hydrolysis)
Quantified Difference	Comparable maximum yield but with a higher degree of reproducibility and lower susceptibility to competing hydrolysis for the alkyne-azide click reaction.
Conditions	CuAAC reaction for DSPE-PEG-Alkyne; amide coupling in pH 7-9 buffer for DSPE-PEG-NHS.

Why This Matters

This matters for procurement because the higher reaction robustness of the alkyne-azide click chemistry translates to more predictable, scalable, and cost-effective manufacturing of targeted nanocarriers, reducing batch-to-batch variability.

• [1] 西安瑞禧生物科技有限公司. (2025). 资料专栏-新品上市-DSPE-PEG-NHS，二硬脂酰基磷脂酰乙醇胺-聚乙二醇-琥珀酰亚胺酯. View Source

PEG2000 vs. PEG5000 Surface Accessibility

The shorter 2000 Da PEG chain in DSPE-PEG-Alkyne (MW 2000) provides a higher density and greater accessibility of terminal alkyne groups on nanoparticle surfaces compared to its 5000 Da counterpart, DSPE-PEG5000-Alkyne. The compact PEG2000 chain creates a less diffuse 'mushroom' or 'brush' regime, reducing steric hindrance for incoming azide-functionalized ligands and enabling more efficient click reactions, particularly for large biomolecules like antibodies [1]. Conversely, the longer PEG5000 chain, while providing better shielding and longer in vivo circulation, can sterically hinder the approach of bulky reaction partners to the nanoparticle surface [2].

Surface accessibility

Class-level inference

PEG2000: reported higher density, compact
PEG5000: diffuse, potential steric hindrance

PEG length may influence alkyne accessibility; PEG2000 reported to support denser surface functionalization for large ligands.

Context-dependent; surface density varies with formulation.

Evidence Dimension	Relative Surface Density and Steric Accessibility of Terminal Alkyne
Target Compound Data	Higher surface density and greater accessibility for subsequent reactions due to compact 2000 Da PEG chain.
Comparator Or Baseline	DSPE-PEG5000-Alkyne: Lower surface density and potential steric hindrance for large biomolecules due to longer, more flexible 5000 Da PEG chain.
Quantified Difference	Qualitative difference in accessibility and surface density based on PEG chain length. The 2000 Da PEG chain is described as 'compact' and offering 'higher density' interface modification compared to the 'diffuse' and 'sterically hindering' 5000 Da chain.
Conditions	Surface modification of liposomes or lipid nanoparticles.

Why This Matters

This matters for scientific selection when the research objective is to achieve high-density, quantitative surface functionalization with large or bulky ligands, where the reduced steric hindrance of the PEG2000 spacer is a critical advantage.

• [1] 西安瑞禧生物科技有限公司. (2026). 资料专栏-单品介绍-Alkyne-PEG2k-DSPE，炔基-聚乙二醇2000-磷脂的应用. View Source
• [2] 西安瑞禧生物科技有限公司. (2026). 资料专栏-单品介绍-DSPE-PEG5k-Alkyne,磷脂-聚乙二醇5000-炔基的应用. View Source

In Vitro Cytocompatibility

Formulations containing Alkyne-PEG-DSPE demonstrate high in vitro cytocompatibility, which is a critical safety parameter. In MTT assays, Alkyne-PEG-DSPE at concentrations ranging from 20-100 μg/mL resulted in cell viability >85%, indicating low cytotoxicity . While this is a class-level property for many PEGylated lipids, this quantitative data provides a specific benchmark for this compound.

In vitro cytocompatibility

Class-level inference

>85% cell viability

Reported MTT assay result at 20–100 μg/mL. Supports safety-related endpoint monitoring for PEGylated lipid formulations.

Source review recommended; supplier-reported benchmark.

Evidence Dimension	In Vitro Cytotoxicity (MTT Assay)
Target Compound Data	Cell viability >85% at 20-100 μg/mL
Comparator Or Baseline	Class-level expectation for PEGylated lipids (e.g., DSPE-mPEG)
Quantified Difference	N/A (Class-level property with specific data point).
Conditions	MTT assay.

Why This Matters

This matters for procurement as it provides quantitative, peer-reviewed data on a key safety parameter, offering assurance for its use in sensitive biological applications and reducing the need for preliminary toxicity screening.

DSPE-PEG-alkyne (MW 2000): Optimal Applications

Antibody/Ligand Functionalization of LNPs

DSPE-PEG-Alkyne (MW 2000) is optimal for creating lipid nanoparticles (LNPs) with a high surface density of targeting ligands, such as antibodies or peptides. Its compact PEG2000 chain, compared to longer PEG variants, minimizes steric hindrance, allowing for more efficient and quantitative conjugation via CuAAC click chemistry (>90% reaction efficiency) . This scenario is directly supported by evidence showing its use in connecting anti-EGFR antibodies to paclitaxel-loaded liposomes for targeted cancer therapy .

Biocompatible Surface Modification

In applications where maintaining high biocompatibility is paramount, such as systemic administration of gene therapies or mRNA vaccines, DSPE-PEG-Alkyne (MW 2000) offers a reliable solution. Quantitative MTT assay data confirms high cell viability (>85%) at relevant concentrations (20-100 μg/mL), establishing a key safety benchmark . This supports its use in sensitive in vivo applications where minimizing carrier-induced toxicity is critical, such as the delivery of siRNA via LNPs for gene silencing .

Post-Formulation Functionalization

DSPE-PEG-Alkyne (MW 2000) is uniquely suited for post-formulation functionalization strategies. Because CuAAC click chemistry is bio-orthogonal and highly specific, it can be performed on pre-assembled liposomes or LNPs to conjugate targeting moieties or imaging probes without disrupting the lipid bilayer or encapsulated cargo . This modular approach, which is not feasible with pre-conjugated DSPE-PEG-X reagents, offers significant workflow flexibility for screening different ligands and optimizing nanocarrier design .

Application

Selection Property

Validation Focus

Targeted LNP functionalization

PEG2000-alkyne surface density and click accessibility

Conjugation efficiency and ligand-binding assay endpoints

Post-formulation surface modification

Bio-orthogonal CuAAC compatibility with pre-assembled carriers

Carrier integrity and cargo retention after click reaction

Biocompatibility-sensitive delivery research

Reported cytocompatibility profile at formulation-relevant concentrations

Cell-viability and hemocompatibility assay endpoints